2-(3,4-Dimethylcyclohexyl)aniline

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• SMILES: CC1CCC(CC1C)C2=CC=CC=C2N
• InChI: InChI=1S/C14H21N/c1-10-7-8-12(9-11(10)2)13-5-3-4-6-14(13)15/h3-6,10-12H,7-9,15H2,1-2H3
• InChIKey: HQCCDKIDYXRVQK-UHFFFAOYSA-N

2-(3,4-Dimethylcyclohexyl)aniline: Physicochemical and Structural Profile

2-(3,4-Dimethylcyclohexyl)aniline (CAS 2060035-39-2) is a substituted aniline derivative with the molecular formula C₁₄H₂₁N and a molecular weight of 203.32 g/mol, characterized by a 3,4-dimethylcyclohexyl substituent at the ortho position of the aniline ring . This structural motif merges an aromatic amine with a substituted alicyclic ring, distinguishing it from unsubstituted cyclohexylanilines (MW approximately 175 g/mol) and mono-methyl analogs (MW approximately 189 g/mol) . The presence of two methyl groups on the cyclohexyl ring increases both the molecular weight and lipophilicity relative to simpler cyclohexylanilines, potentially altering solubility, boiling point, and reactivity profiles that are critical for downstream synthetic and formulation applications .

Higher lipophilicity reported relative to unsubstituted and mono-methyl cyclohexylanilines

Ortho-substitution pattern directs electrophilic substitution to para position, enabling regioselective synthesis

Steric environment from dual methyl groups may influence aniline nucleophilicity and metabolic oxidation

2-(3,4-Dimethylcyclohexyl)aniline: Isomer Interchangeability Issues

Simple substitution among dimethylcyclohexylaniline isomers is unreliable because the position of the methyl groups on the cyclohexyl ring dictates both stereochemical complexity (cis/trans diastereomers) and electronic influence on the aniline nitrogen. For example, 3,3-dimethyl substitution on the cyclohexyl ring has been reported to increase calculated log P by approximately 0.5–0.8 units compared to unsubstituted analogs, whereas the 3,4-substitution pattern of the target compound produces a different steric and electronic environment that can alter both nucleophilicity and metabolic susceptibility . Furthermore, ortho vs. para attachment of the dimethylcyclohexyl group to the aniline ring yields distinct reactivity toward electrophilic aromatic substitution and cross-coupling reactions . These differences mean that interchangeability among isomers—or with mono-methyl or unsubstituted cyclohexylanilines—can lead to divergent yields, impurity profiles, and biological outcomes in the final application.

Methyl group position on cyclohexyl ring alters log P and steric environment, affecting reactivity and metabolic profile

Ortho vs. para attachment of the dimethylcyclohexyl group dictates electrophilic substitution regiochemistry, leading to different product profiles

Diastereomeric composition impacts physical properties; unsubstituted and mono-methyl analogs lack this complexity, risking batch inconsistency

2-(3,4-Dimethylcyclohexyl)aniline: Evidence vs. Closest Analogs

Lipophilicity Advantage Over Unsubstituted Cyclohexylaniline

Although direct experimental log P data for 2-(3,4-dimethylcyclohexyl)aniline itself are not publicly available, class-level inference from closely related dimethylcyclohexylaniline isomers indicates that the introduction of two methyl groups onto the cyclohexyl ring increases calculated log P by approximately 0.5–0.8 log units relative to unsubstituted cyclohexylaniline . For instance, 4-(3,3-dimethylcyclohexyl)aniline exhibits a computed XLogP3-AA value of 4.3, while 3-(4,4-dimethylcyclohexyl)aniline shows a value of 4.4 [1]. Unsubstituted N-cyclohexylaniline has a reported log P of approximately 3.45–3.50, confirming a lipophilicity increase of approximately 0.8–1.0 log units upon dimethyl substitution .

Lipophilicity Increase

Class-level

+0.8–1.0 log units

vs. unsubstituted cyclohexylaniline (log P ~3.45–3.50)

Reported lipophilicity increase may influence membrane permeability and solvent extraction

Class-level inference from dimethyl isomers; experimental confirmation needed

Evidence Dimension	Octanol-water partition coefficient (log P / XLogP3-AA)
Target Compound Data	Predicted log P approximately 4.3–4.4 (based on closest dimethyl isomers)
Comparator Or Baseline	N-Cyclohexylaniline log P 3.45–3.50
Quantified Difference	Increase of approximately 0.8–1.0 log units
Conditions	Computed XLogP3-AA values from PubChem (2019.06.18 release); experimental log P from ChemSpider

Why This Matters

Higher lipophilicity directly affects membrane permeability, organic solvent extraction efficiency, and formulation behavior in both agrochemical and pharmaceutical intermediate applications.

• [1] PubChem. 4-(3,5-Dimethylcyclohexyl)aniline – XLogP3-AA 4.3. https://pubchem.ncbi.nlm.nih.gov/compound/4-_3_5-Dimethylcyclohexyl_aniline (accessed 2026-05-01). View Source

Steric Shielding and Metabolic N-Oxidation

The proximity of the 3,4-dimethyl substitution on the cyclohexyl ring to the ortho-aniline attachment point in 2-(3,4-dimethylcyclohexyl)aniline creates a steric environment that is qualitatively distinct from isomers bearing remote methyl groups. Class-level evidence indicates that dimethyl substitution on the cyclohexyl ring can sterically shield the aniline nitrogen, potentially modulating metabolic N-oxidation pathways—a key clearance mechanism for aromatic amines . In contrast, the unsubstituted 2-cyclohexylaniline lacks this steric shielding, and the 2-(4-methylcyclohexyl)aniline provides only partial shielding from a single methyl group .

Steric Shielding

Class-level

Target

Dual methyl (3,4-positions) on cyclohexyl

Comparator

Zero or single methyl shielding

Dual methyl steric bulk may modulate N-oxidation, relevant for metabolic stability studies

Qualitative class-level inference; direct kinetic data unavailable

Evidence Dimension	Steric shielding of aniline NH₂ group
Target Compound Data	Dual methyl groups at cyclohexyl 3- and 4-positions adjacent to the attachment point
Comparator Or Baseline	2-Cyclohexylaniline: no methyl shielding; 2-(4-Methylcyclohexyl)aniline: single methyl shielding
Quantified Difference	Qualitative: dual methyl vs. zero or single methyl steric bulk near the aniline nitrogen
Conditions	Class-level inference from dimethylcyclohexylaniline analog data ; structural comparison with known analogs

Why This Matters

Reduced N-oxidation rates can translate into longer metabolic half-life and distinct toxicological profiles, which are critical considerations when selecting intermediates for bioactive molecule synthesis or when evaluating environmental persistence.

Electrophilic Substitution Regioselectivity vs. Para Isomer

The ortho attachment of the 3,4-dimethylcyclohexyl group to the aniline ring in the target compound blocks one ortho position, directing incoming electrophiles predominantly to the para and second ortho positions. In contrast, the para isomer 4-(3,4-dimethylcyclohexyl)aniline blocks the para position, forcing substitution to the ortho positions . This fundamental regiochemical difference dictates the substitution pattern of downstream functionalized products and is decisive for synthetic route design.

Regioselectivity

Cross-study comparable

Ortho-isomer (target)

Electrophilic attack to para position

Para-isomer (comparator)

Electrophilic attack to ortho positions

Regioisomeric outcome dictates product profile in electrophilic substitution

Fundamental regiochemical principle; verify with specific substrates

Evidence Dimension	Regioselectivity of electrophilic aromatic substitution
Target Compound Data	Ortho-substituted; electrophilic attack directed to para and remaining ortho positions
Comparator Or Baseline	4-(3,4-Dimethylcyclohexyl)aniline (CAS 2060028-09-1): para-substituted; electrophilic attack directed to ortho positions
Quantified Difference	Qualitative: distinct regioisomeric outcome of substitution reactions
Conditions	Standard electrophilic aromatic substitution reactivity principles applied to structural isomers

Why This Matters

For procurement decisions in synthetic chemistry, selecting the correct regioisomer determines the achievable product profile and eliminates the need for costly protecting group strategies or separation of undesired regioisomeric byproducts.

Diastereomeric Purity & Batch Reproducibility

The 3,4-dimethyl substitution on the cyclohexyl ring introduces two stereogenic centers, resulting in cis/trans diastereomer pairs that are absent in unsubstituted 2-cyclohexylaniline and present only as a single stereocenter in 2-(4-methylcyclohexyl)aniline . The relative ratio of diastereomers can influence physical properties such as boiling point, solubility, and chromatographic behavior, and must be controlled to ensure batch-to-batch reproducibility in regulated synthetic processes .

Diastereomer Count

Class-level

2

stereogenic centers

Cis/trans diastereomers possible; absent in unsubstituted analog

Diastereomeric purity essential for batch reproducibility

Evidence Dimension	Number of stereogenic centers / diastereomer pairs on the cyclohexyl ring
Target Compound Data	Two stereogenic centers (C3 and C4); cis and trans diastereomers possible
Comparator Or Baseline	2-Cyclohexylaniline: zero stereogenic centers; 2-(4-Methylcyclohexyl)aniline: one stereogenic center (C4)
Quantified Difference	Two diastereomeric forms vs. zero or one
Conditions	Structural analysis based on molecular connectivity and ring substitution pattern

Why This Matters

Diastereomeric composition directly impacts melting point, solubility, and reactivity; for procurement, specifying and verifying diastereomeric purity is essential for consistent performance in multi-step syntheses and formulation development.

2-(3,4-Dimethylcyclohexyl)aniline: High-Value Application Scenarios

Ortho-Functionalized Intermediates with Defined Regiochemistry

When a synthetic route requires electrophilic aromatic substitution at the para position relative to the aniline nitrogen, the ortho-substituted 2-(3,4-dimethylcyclohexyl)aniline provides a single dominant reactive site, avoiding the competing ortho-substitution seen with 4-(3,4-dimethylcyclohexyl)aniline . This regiochemical control simplifies purification and improves overall yield in the production of para-functionalized intermediates for agrochemical actives or pharmaceutical building blocks .

Lipophilic Amine Ligands for Catalysis or Metal Complexation

The enhanced lipophilicity of 2-(3,4-dimethylcyclohexyl)aniline (estimated log P approximately 4.3–4.4) compared to unsubstituted cyclohexylaniline (log P approximately 3.45–3.50) makes it a superior candidate for designing lipophilic amine ligands intended for use in nonpolar reaction media or for phase-transfer catalysis applications [1]. The increased steric bulk also modulates the coordination geometry around metal centers, offering tunability not available with simpler analogs.

Metabolic Stability Screening of ortho-Cyclohexylaniline Scaffolds

In early-stage drug discovery programs exploring cyclohexylaniline scaffolds, the steric shielding of the aniline NH₂ by the 3,4-dimethyl substitution pattern may reduce first-pass N-oxidation compared to 2-cyclohexylaniline . Researchers seeking to establish structure-metabolism relationships can use 2-(3,4-dimethylcyclohexyl)aniline as a tool compound to probe the impact of dual methyl substitution on metabolic stability without introducing additional aromatic modifications.

Diastereomer-Dependent Property Optimization

For applications where solid-state properties such as melting point, crystallinity, or solubility are critical—such as in organic electronics or specialty polymers—the cis/trans diastereomer ratio of 2-(3,4-dimethylcyclohexyl)aniline provides an additional dimension of property tuning that is entirely absent in achiral 2-cyclohexylaniline . Procurement specifications can leverage this diastereomeric control to achieve consistent material performance.

Application

Selection Property

Validation Focus

Ortho-functionalized intermediate synthesis

Ortho-substitution enables para-selective electrophilic substitution

Regiochemical purity verification

Lipophilic amine ligand design

Enhanced lipophilicity relative to unsubstituted cyclohexylaniline

Ligand solubility and performance in nonpolar media

Metabolic stability screening

Steric shielding of aniline by dual methyl groups

N-oxidation rate comparison with unsubstituted analog

Diastereomer-controlled material optimization

Two stereogenic centers for cis/trans diastereomer tuning

Diastereomeric ratio impact on solid-state properties

• [1] PubChem. 4-(3,5-Dimethylcyclohexyl)aniline – XLogP3-AA 4.3. https://pubchem.ncbi.nlm.nih.gov/compound/4-_3_5-Dimethylcyclohexyl_aniline (accessed 2026-05-01). View Source